Cas no 1261957-39-4 (2-(5-formylthiophen-3-yl)benzoic acid)

• Product Name: 2-(5-formylthiophen-3-yl)benzoic acid
• CAS No: 1261957-39-4
• MF: C₁₂H₈O₃S
• MW: 232.255122184753
• MDL: MFCD18312605
• CID: 2765985
• PubChem ID: 53218334
• Update Time: 2025-04-21

2-(5-formylthiophen-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-formylthiophen-3-yl)benzoic acid
• 1261957-39-4
• MFCD18312605
• EN300-842821
• 2-(2-FORMYLTHIOPHEN-4-YL)BENZOIC ACID
• SCHEMBL15333039
• DTXSID60683277
• 2-(2-Formylthiophen-4-yl)benzoic acid, 95%

• MDL： MFCD18312605
• Inchi： 1S/C12H8O3S/c13-6-9-5-8(7-16-9)10-3-1-2-4-11(10)12(14)15/h1-7H,(H,14,15)
• InChI Key： RTPGHNLMSZRVRT-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 232.01941529Da
• Monoisotopic Mass: 232.01941529Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids